Cas no 448949-63-1 ([(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl]methanol)

• Product Name: [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl]methanol
• CAS No: 448949-63-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 3989189
• PubChem ID: 11480448
• Update Time: 2025-06-15

[(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-methanol, (1R,3S,4S)-
• (1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-ylmethanol
• [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl]methanol
• AKOS006237202
• 826-840-5
• (1R,3S,4S)-2-azabicyclo[2.2.1]hept-3-ylmethanol
• SCHEMBL2158078
• DTXSID30467147
• CKGOIZORGVFPFX-RRKCRQDMSA-N
• 448949-63-1
• (1R,3S,4S)-2-azabicyclo(2.2.1)heptan-3-ylmethanol
• ((1R,3S,4S)-2-AZABICYCLO[2.2.1]HEPTAN-3-YL)METHANOL
• AT40545
• EN300-50453
• Z291279236

• Inchi： 1S/C7H13NO/c9-4-7-5-1-2-6(3-5)8-7/h5-9H,1-4H2/t5-,6+,7+/m0/s1
• InChI Key： CKGOIZORGVFPFX-RRKCRQDMSA-N
• SMILES： C([C@@H]1[C@]2([H])C[C@@]([H])(CC2)N1)O

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl]methanol

Introduction to [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol (CAS No. 448949-63-1)

Compound [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol, with the CAS number 448949-63-1, is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural features and potential biological activities. The presence of a nitrogen atom within a bicyclic framework introduces a level of complexity that makes this molecule particularly interesting for medicinal chemists.

The stereochemistry of [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol is meticulously defined by the (1R,3S,4S) configuration, which plays a crucial role in determining its biological interactions. The bicyclic core itself is derived from a seven-membered ring system that is fused at two positions, creating a rigid structure that can mimic natural products and bioactive scaffolds. This structural motif has been extensively studied for its potential to interact with biological targets in a specific manner.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The unique structural features of [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol make it an attractive candidate for further investigation in this context. Specifically, the nitrogen atom within the bicyclic system can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are critical for binding to biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The methanol moiety at the 3-position provides a handle for further functionalization, allowing medicinal chemists to explore various chemical modifications and derivatization strategies. These modifications can be tailored to optimize binding affinity, improve pharmacokinetic properties, and enhance overall biological activity.

The synthesis of [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol presents both challenges and opportunities for synthetic chemists. The construction of the azabicycloalkane core requires precise control over reaction conditions and stereochemistry to ensure the formation of the desired stereoisomer. Advances in synthetic methodologies have made it possible to access such complex molecules with increasing efficiency and scalability.

In the realm of drug discovery, the use of computational chemistry and molecular modeling has become indispensable tools for predicting and understanding the behavior of novel compounds like [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol. These techniques allow researchers to simulate interactions with biological targets and gain insights into potential mechanisms of action. Such information is crucial for guiding experimental efforts and optimizing lead compounds for further development.

The potential applications of [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and biotechnology, where specialized molecular architectures are often required to achieve desired functional properties.

The latest research in this area has highlighted several key findings that underscore the importance of this compound. For instance, studies have demonstrated that derivatives of azabicycloalkanes can exhibit potent activity against various disease-related targets. These findings have spurred further investigation into the structural requirements for optimal biological activity and have provided valuable insights into the design of novel therapeutic agents.

The development of new synthetic routes has also been a focus of recent research efforts aimed at improving access to [(1R,3S,4S)-2-azabicyclo[2.2.1]heptan-3-yl)methanol. By leveraging cutting-edge synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis methods, researchers have been able to streamline production processes and enhance yields.

In conclusion, compound CAS no 448949-63-1, [((1R,3S,4S))– –azabicyclo[ ]7 ] heptan–33)methanol, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas.) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it an exciting subject for further research and development. As our understanding of its properties continues to grow, so too will its potential as an important tool in medicine.